Aurachin A Aurachin A Aurachin A is a natural product found in Stigmatella erecta with data available.
Brand Name: Vulcanchem
CAS No.: 108354-15-0
VCID: VC20794293
InChI: InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+
SMILES: CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Molecular Formula: C25H33NO3
Molecular Weight: 395.5 g/mol

Aurachin A

CAS No.: 108354-15-0

Cat. No.: VC20794293

Molecular Formula: C25H33NO3

Molecular Weight: 395.5 g/mol

* For research use only. Not for human or veterinary use.

Aurachin A - 108354-15-0

Specification

Description Aurachin A is a natural product found in Stigmatella erecta with data available.
CAS No. 108354-15-0
Molecular Formula C25H33NO3
Molecular Weight 395.5 g/mol
IUPAC Name (5E)-6,10-dimethyl-2-(4-methyl-5-oxido-1,2-dihydrofuro[2,3-c]quinolin-5-ium-2-yl)undeca-5,9-dien-2-ol
Standard InChI InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+
Standard InChI Key ZEUIHPOXFICJIT-LDADJPATSA-N
Isomeric SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CC/C=C(\C)/CCC=C(C)C)O)[O-]
SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Canonical SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]

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